Cas no 941875-60-1 (1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941875-60-1
• MF: C₂₀H₂₄N₆O₂
• MW: 380.443563461304
• CID: 6393153
• PubChem ID: 18565931
• Update Time: 2025-05-20

1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• 1-(4-tert-butylphenyl)-3-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• 1-(4-tert-butylphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea
• F2072-0060
• 1-(4-(tert-butyl)phenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
• AKOS024626061
• 941875-60-1

• Inchi： 1S/C20H24N6O2/c1-20(2,3)14-5-7-15(8-6-14)22-19(27)21-13-18-23-24-25-26(18)16-9-11-17(28-4)12-10-16/h5-12H,13H2,1-4H3,(H2,21,22,27)
• InChI Key： WDSISZRZXMTORE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(C)(C)C)C=C1)C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 380.19607403g/mol
• Monoisotopic Mass: 380.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941875-60-1)

1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, also known by its CAS number 941875-60-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a tetrazole ring, and substituted phenyl groups. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrazole ring through a series of azide and nitrile transformations. Subsequently, the urea moiety is introduced via a coupling reaction with an appropriate isocyanate or amine derivative. The final step involves the attachment of the substituted phenyl groups to form the complete molecule.

Recent studies have highlighted the potential of 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antihypertensive agent. Research has demonstrated that 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea can modulate the renin-angiotensin system (RAS) by inhibiting angiotensin-converting enzyme (ACE). This effect has been observed in both in vitro and in vivo models, suggesting its potential use in managing hypertension and related cardiovascular conditions.

In addition to its anti-inflammatory and antihypertensive properties, 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea has also shown promise in neuroprotective applications. Studies have indicated that this compound can reduce oxidative stress and protect neurons from damage caused by ischemia-reperfusion injury. This makes it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and stroke.

The pharmacokinetic properties of 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea have been extensively studied to optimize its therapeutic efficacy. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its half-life is sufficiently long to allow for once-daily dosing regimens, which can improve patient compliance in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-(4-tert-butylphenyl)-3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941875-60-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.